Cas no 94617-16-0 ((2R,3R,4S,5R)-2-[6-(Anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol)

(2R,3R,4S,5R)-2-[6-(Anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol structure
94617-16-0 structure
Product Name:(2R,3R,4S,5R)-2-[6-(Anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
CAS No:94617-16-0
MF:C25H23N5O4
MW:457.481225252151
CID:735263
Update Time:2023-08-03

(2R,3R,4S,5R)-2-[6-(Anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • Adenosine, N-(9-anthracenylmethyl)-
    • (2R,3R,4S,5R)-2-(6-((Anthracen-9-ylmethyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • (2R,3R,4S,5R)-2-[6-(Anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • Inchi: 1S/C25H23N5O4/c31-11-19-21(32)22(33)25(34-19)30-13-29-20-23(27-12-28-24(20)30)26-10-18-16-7-3-1-5-14(16)9-15-6-2-4-8-17(15)18/h1-9,12-13,19,21-22,25,31-33H,10-11H2,(H,26,27,28)/t19-,21-,22-,25-/m1/s1
    • InChI Key: PIRKENBEBYLCJH-PTGPVQHPSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C2C=CC=CC=2C=C2C=CC=CC=12)O)O

Computed Properties

  • Exact Mass: 457.175
  • Monoisotopic Mass: 457.175
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 126

(2R,3R,4S,5R)-2-[6-(Anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol Related Literature

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